Cas no 2171727-04-9 (4-{(1,3-dimethylcyclobutyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{(1,3-dimethylcyclobutyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171727-04-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6358179
• PubChem ID: 165560156
• Update Time: 2025-10-29

4-{(1,3-dimethylcyclobutyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(1,3-dimethylcyclobutyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1474297
• 2171727-04-9
• 4-{[(1,3-dimethylcyclobutyl)methyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C27H32N2O5/c1-17-13-27(2,14-17)16-28-25(32)23(11-12-24(30)31)29-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： XXIURHRTQMQCCN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1(C)CC(C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(1,3-dimethylcyclobutyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Exploring the Potential of 4-{(1,3-Dimethylcyclobutyl)methylcarbamoyl}-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No 2171727-04-9)

The compound 4-{(1,3-dimethylcyclobutyl)methylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by the CAS number 2171727-04-9, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound is a complex organic molecule characterized by its intricate functional groups, including a cyclobutane ring, a carbamoyl group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. These features make it a promising candidate for research in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of cyclobutane-based compounds in medicinal chemistry. The presence of a cyclobutane ring in this molecule contributes to its structural rigidity and unique electronic properties, which are crucial for interactions with biological targets. Additionally, the Fmoc group is well-known for its role as a protecting group in peptide synthesis, indicating that this compound may have applications in the synthesis of bioactive peptides or complex organic molecules.

The integration of these functional groups within a single molecule opens up possibilities for exploring its biological activity. For instance, researchers have been investigating the potential of similar compounds as inhibitors of specific enzymes or receptors. The combination of a rigid cyclobutane structure with a reactive carbamoyl group could enhance binding affinity to target proteins, making it a valuable lead compound for drug development.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. Its construction involves multi-step reactions requiring precise control over stereochemistry and regioselectivity. Recent advancements in catalytic methods and asymmetric synthesis have made it possible to construct such complex molecules with greater efficiency and accuracy.

The environmental impact and biodegradability of this compound are also areas of interest. As industries increasingly prioritize sustainability, understanding how such compounds behave in natural environments is crucial. Preliminary studies suggest that the presence of certain functional groups may influence its degradation pathways, but further research is needed to fully assess its environmental footprint.

In conclusion, the compound with CAS number 2171727-04-9 stands out as a fascinating subject for both fundamental and applied research. Its unique structure offers opportunities for innovation across multiple disciplines, from drug discovery to materials science. As researchers continue to explore its properties and potential applications, this compound is poised to play a significant role in advancing our understanding of complex organic systems.